[(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid

• IUPAC Name: 2-(8-chloro-3-ethyl-2-methylquinolin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C14H14ClNO2S/c1-3-9-8(2)16-13-10(5-4-6-11(13)15)14(9)19-7-12(17)18/h4-6H,3,7H2,1-2H3,(H,17,18)
• InChI Key: MIZPIJHPZZDKTD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2C(=C1SCC(=O)O)C=CC=C2Cl)C
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol

Description

[(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid, also known as CEMQTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CEMQTA belongs to the family of quinoline derivatives and has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties.

Scientific Research Applications

[(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid has been studied for its potential therapeutic applications in various fields of research. In microbiology, this compound has shown promising results as an antimicrobial agent against a range of bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. In addition, this compound has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro and in vivo. In oncology, this compound has been shown to induce cell death in cancer cells by activating apoptotic pathways and inhibiting cell proliferation.

Mechanism of Action

The mechanism of action of [(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid is not fully understood, but it is believed to involve multiple pathways. In antimicrobial activity, this compound disrupts the cell membrane integrity of bacteria and fungi, leading to cell death. In anti-inflammatory activity, this compound inhibits the activation of nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in the production of pro-inflammatory cytokines. In anticancer activity, this compound induces apoptosis by activating caspase enzymes and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in vitro and in vivo. In microbiology, this compound has been shown to inhibit the growth and survival of bacterial and fungal strains by disrupting their cell membrane integrity and inhibiting their metabolic pathways. In immunology, this compound has been found to modulate the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the immune response. In oncology, this compound has been shown to induce cell death in cancer cells by activating apoptotic pathways and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

[(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid has several advantages for lab experiments, including its broad-spectrum antimicrobial activity, anti-inflammatory effects, and anticancer properties. However, there are also limitations to its use, such as its potential toxicity and limited solubility in water. These factors must be considered when designing experiments and interpreting results.

Future Directions

There are several future directions for research on [(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid. In microbiology, further studies are needed to determine the mechanism of action and efficacy of this compound against different bacterial and fungal strains. In immunology, more research is needed to investigate the effects of this compound on the immune system and its potential as an immunomodulatory agent. In oncology, further studies are needed to evaluate the anticancer properties of this compound in different cancer types and to determine the optimal dosage and administration route. Additionally, the potential for this compound to be used in combination with other drugs or therapies should be explored.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various fields of research. Its antimicrobial, anti-inflammatory, and anticancer properties make it a valuable tool for scientific investigation. Further research is needed to fully understand its mechanism of action and to evaluate its efficacy and safety in different applications.

Synthesis Methods

[(8-chloro-3-ethyl-2-methyl-4-quinolinyl)thio]acetic acid can be synthesized using a multi-step process that involves the reaction of 8-chloro-3-ethyl-2-methylquinoline with thioacetic acid in the presence of a catalyst. The resulting product is purified using various techniques, including recrystallization and column chromatography. The purity and yield of the final product can be optimized by adjusting the reaction conditions and purification methods.